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Compound of Interest

Compound Name: Bromacil

Cat. No.: B1667870

Application Notes and Protocols for Bromacil in
Weed Control

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and use of
bromacil for both pre-emergent and post-emergent weed control. The information is intended
for researchers, scientists, and professionals involved in the development and application of
herbicides.

Introduction to Bromacil

Bromacil is a broad-spectrum herbicide belonging to the substituted uracil chemical family. It is
effective for the control of a wide range of annual and perennial broadleaf weeds and grasses.
Its primary application is in non-crop areas and for selective weed management in crops such
as citrus and pineapple[1][2][3]. Bromacil functions as both a pre-emergent and post-emergent
herbicide, providing residual control of weeds[4][5].

Formulations: Bromacil is available in several formulations, including:
o Wettable powders (WP)

e Water-soluble liquids
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o Water-dispersible granules (WDG) or dry flowables (DF)

e Granules (GR)

Mechanism of Action

Bromacil's herbicidal activity stems from its ability to inhibit photosynthesis in susceptible
plants. It is primarily absorbed through the roots and translocated to the leaves. At the cellular
level, bromacil acts as a potent inhibitor of Photosystem Il (PSII). It disrupts the electron
transport chain, a critical process in the light-dependent reactions of photosynthesis, leading to
the cessation of energy production and ultimately, plant death. Visible symptoms, such as
chlorosis and necrosis, typically appear within 3 to 7 days of application, with complete control

achieved in 2 to 4 weeks.
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Caption: Simplified signaling pathway of bromacil's herbicidal action.

Quantitative Data on Bromacil Formulations and
Efficacy

The application rates of bromacil vary depending on the target weed species, soil type,
rainfall, and the specific crop or non-crop area being treated. Higher rates are generally
required for perennial weeds and for longer residual control.
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o Application
Application .
Rate (Active
Target Area Weed Type Rate (Product . Notes
Ingredient per
per Acre)
Acre)
Apply as a
Citrus directed spray to
_ 2 - 4 Ibs of 80% _ _
(Established Annual Weeds ) 1.6 - 3.2 Ibs a.i. the soil. Do not
formulation
Trees) exceed 8 Ibs per
acre per year.
Higher rates are
for hard-to-
control
) 7 - 15 Ibs of 80% ) )
Perennial Weeds ) 5.6 - 12 Ibs a.i. perennials.
formulation )
Multiple

applications may

be necessary.

2 - 6 Ibs of 80%

Apply before
planting material

begins to grow.

Pineapple Seedling Weeds ] 1.6 - 4.8 Ibs a.i.
formulation Rate depends on
rainfall and soll
type.
Lower rates
3 - 6 Ibs of 80% ) ]
Non-Crop Areas Annual Weeds 2.4 -4.8Ibs a.i. provide short-

formulation

term control.

Perennial Weeds
& Brush

6 - 15 Ibs of 80%

formulation

4.8-12 Ibs a.i.

Use higher rates
for deep-rooted
perennials and
for extended

residual control.

Experimental Protocols
Pre-Emergent Application Protocol
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This protocol outlines the general steps for applying bromacil as a pre-emergent herbicide to
prevent the germination of weed seeds.

é Preparation Phase A

1. Site Selection &
Weed Ildentification

'

2. Soil Analysis
(Organic Matter, Texture)

'

3. Application Rate
Calculation

:

4. Sprayer Calibration
- J
~

é Application Phase

5. Tank Mixing
(Water, Bromacil, Adjuvants)

6. Uniform Application
to Soil Surface

- J
[Post-Applic ation Phase\

7. Activation
(Rainfall or Irrigation)

8. Efficacy Monitoring

9. Data Collection
(Weed Counts, Biomass)
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Caption: Experimental workflow for pre-emergent application of bromacil.

Methodology:

» Site Preparation: Clear the designated area of any existing vegetation. For optimal results,
the soil should be well-prepared and free of clods and debris.

» Calibration of Equipment: Ensure that the sprayer is accurately calibrated to deliver the
intended volume of spray solution uniformly over the treatment area.

e Preparation of Spray Solution:

[¢]

Fill the spray tank to approximately one-quarter to one-third full with clean water.

[e]

Begin agitation and add the required amount of bromacil formulation to the tank.

o

Continue agitation while filling the tank to the desired volume.

[¢]

If tank-mixing with other herbicides or adjuvants, add them after the bromacil is fully
dispersed.

o Application: Apply the spray solution uniformly to the soil surface before weed seeds
germinate. A minimum spray volume of 10 gallons per acre is recommended to ensure
adequate coverage.

» Activation: Bromacil requires moisture to move into the weed seed germination zone. For
best results, application should be followed by rainfall or irrigation (approximately 10-15 mm)
within two weeks.

» Data Collection: At predetermined intervals, assess weed control by counting the number of
emerged weeds per unit area and comparing it to an untreated control plot.

Post-Emergent Application Protocol

This protocol is for the application of bromacil to control existing weeds.

Methodology:
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» Weed Assessment: Identify the target weed species and their growth stage. Bromacil is
most effective on young, actively growing weeds.

e Equipment Calibration and Spray Solution Preparation: Follow the same procedures as for
pre-emergent application. For post-emergent applications, the addition of a non-ionic
surfactant may improve efficacy.

o Application: Apply the spray solution to the foliage of the target weeds. Thorough coverage is
essential. For some perennial weeds, it may be beneficial to remove the top growth before
spraying the ground.

e Environmental Conditions: Avoid application during windy conditions to prevent spray drift to
non-target plants.

o Data Collection: Evaluate the efficacy of the treatment at regular intervals by visually
assessing the percentage of weed control (chlorosis, necrosis) and by measuring the
reduction in weed biomass compared to an untreated control.

Analytical Methods for Residue Analysis

For research and environmental monitoring purposes, it is often necessary to determine the
concentration of bromacil residues in soil, water, and plant tissues.

o Gas Chromatography (GC): A common method involves extraction with a solvent like
chloroform, followed by cleanup steps and analysis using a gas chromatograph equipped
with a halogen-sensitive detector, such as a Hall 700A or a thermionic nitrogen/phosphorus
detector.

e High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method has
been developed for the separation and quantification of bromacil in combination with other
herbicides. This method typically uses a C18 column with a mobile phase of acetonitrile and
water.

Environmental Fate and Safety Considerations

» Soil Persistence: Bromacil has a moderate persistence in soil, with an average field half-life
of about 60 days, but this can extend to 8 months under certain conditions.
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o Mobility: Due to its relatively high water solubility (815 ppm) and low soil organic carbon-
water partitioning coefficient (Koc of approximately 32 mL/g), bromacil has a moderate to
high potential for leaching in soil, which can pose a risk to groundwater.

o Toxicity: Bromacil has a low acute toxicity to mammals, with an oral LD50 in rats of over
5,200 mg/kg. However, it can be toxic to non-target plants and aquatic organisms.

Disclaimer: This document is intended for informational purposes for a scientific audience.
Always refer to the product label and Safety Data Sheet (SDS) for specific application
instructions, safety precautions, and regulatory information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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